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Compound of Interest

Compound Name: 2-Bromoanthraquinone

Cat. No.: B1267325

The proper handling and disposal of 2-Bromoanthraquinone, a halogenated organic
compound, is critical for ensuring laboratory safety and environmental compliance. This guide
provides detailed procedures for researchers, scientists, and drug development professionals
to manage this chemical waste stream effectively. Adherence to these protocols is essential to
mitigate risks associated with its hazardous properties.

Immediate Safety and Handling Precautions

Before handling 2-Bromoanthraquinone, it is imperative to be familiar with its hazards. It is
classified as an irritant that can cause skin and serious eye irritation, and may also lead to
respiratory irritation[1].

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling 2-
Bromoanthraquinone. This includes:

e Gloves: Nitrile or Viton gloves should be worn. Always inspect gloves for integrity before
use[2].

o Eye Protection: Chemical splash goggles or a face shield are mandatory to prevent eye
contact[3][4].

o Lab Coat: A fully buttoned lab coat provides necessary body protection[2].
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» Respiratory Protection: Work in a well-ventilated area, such as a chemical fume hood, to
avoid inhaling dust or vapors[4][5]. If risk assessment indicates the need, use an appropriate
air-purifying respirator[2].

Hazard Summary

The following table summarizes the key hazard information for 2-Bromoanthraquinone, based
on aggregated GHS (Globally Harmonized System of Classification and Labelling of
Chemicals) data.

Hazard ..
. GHS Code Description Source
Classification
Skin o
) o H315 Causes skin irritation [1]
Corrosion/Irritation
Serious Eye Causes serious eye
o H319 o [1]
Damage/Irritation irritation
Specific Target Organ May cause respirator
p.. eI H335 ._y_ P Y [1]
Toxicity irritation

Step-by-Step Disposal Protocol

This protocol outlines the process from waste generation to final disposal.

Step 1: Waste Segregation and Collection

Proper segregation is the most critical step in managing halogenated organic waste.

o Designate a Waste Container: Use a dedicated, compatible container for halogenated waste.
High-density polyethylene (HDPE) containers are recommended as halogenated solvents
can produce acids that corrode metal[5][6].

o Separate Waste Streams: Never mix halogenated waste like 2-Bromoanthraquinone with
non-halogenated organic solvents.[7][8] Keeping these streams separate is crucial as the
disposal cost for halogenated waste is significantly higher[8][9].
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Avoid Mixing Incompatibles: Do not collect 2-Bromoanthraquinone waste with strong acids
or bases, heavy metals, or strong oxidizing agents in the same container[6][8].

Labeling: As soon as the first drop of waste is added, affix a "Hazardous Waste" tag to the
container[9][10]. The label must clearly identify the contents, including "2-
Bromoanthraquinone" and its approximate concentration or percentage[7][8].

Keep Container Closed: The waste container must be kept tightly sealed at all times, except
when you are actively adding waste. This prevents the release of vapors and potential
spills[5][7][11].

Step 2: On-Site Accumulation and Storage

Storage Location: Store the waste container in a designated Satellite Accumulation Area
(SAA), such as a flammable storage cabinet or a cabinet under a fume hood[6][9]. The area
should be cool, dry, and well-ventilated[3][6].

Secondary Containment: Place the waste container in a secondary containment bin to
prevent the spread of material in case of a leak[9].

Accumulation Limits: Be aware of the maximum volume of hazardous waste allowed in your
laboratory's SAA (typically 55 gallons)[7][10].

Step 3: Spill Management

In the event of a spill, immediate and appropriate action is required.

Small Spills:

o If a spill is small enough to be cleaned up in under 10 minutes by trained personnel, you
may proceed[6].

o Wearing full PPE, contain the spill and absorb it with an inert material such as sand,
vermiculite, or a commercial sorbent pad[6][9].

o Carefully collect the absorbed material and contaminated debris into a sealable bag or
container[6][9].
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o Label the container as "Hazardous Waste" with a description of the contents and dispose
of it along with your 2-Bromoanthraquinone waste.

e Large Spills:

o For large spills or if you are not trained to handle the situation, evacuate the area
immediately[7].

o Alert others in the vicinity and activate the fire alarm if necessary to ensure a full
evacuation.

o Contact your institution's emergency services and Environmental Health and Safety (EHS)
office from a safe location[7][9].

Step 4: Final Disposal

Under no circumstances should 2-Bromoanthraquinone be disposed of down the drain or
allowed to evaporate in a fume hood[6][8].

o Request Pickup: When the waste container is approximately three-quarters full, request a
waste collection from your institution's EHS department or equivalent safety office[9].

» Professional Disposal: The EHS department will arrange for the collected waste to be
transported to a licensed hazardous waste disposal facility. The typical method of disposal
for halogenated organic compounds is high-temperature incineration by an accredited
contractor[2].

o Empty Container Disposal: The original container of 2-Bromoanthraquinone must be triple-
rinsed with a suitable solvent before it can be disposed of in regular waste[11]. The rinsate
must be collected and disposed of as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of 2-
Bromoanthraquinone.
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Caption: Workflow for the safe disposal of 2-Bromoanthraquinone waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 2-Bromoanthraquinone | C14H7BrO2 | CID 221013 - PubChem
[pubchem.ncbi.nlm.nih.gov]

. downloads.ossila.com [downloads.ossila.com]
. fishersci.com [fishersci.com]

. pfaltzandbauer.com [pfaltzandbauer.com]

2
3
4
e 5. ethz.ch [ethz.ch]
6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
7. braun.matse.illinois.edu [braun.matse.illinois.edu]
8. 7.2 Organic Solvents [ehs.cornell.edu]
9. campusoperations.temple.edu [campusoperations.temple.edu]
e 10. engineering.purdue.edu [engineering.purdue.edu]
e 11. rtong.people.ust.hk [rtong.people.ust.hk]

 To cite this document: BenchChem. [Proper Disposal of 2-Bromoanthraquinone: A Step-by-
Step Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1267325#2-bromoanthraquinone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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